Cas no 13925-05-8 (2-Isopropyl-5-methylpyrazine)

2-Isopropyl-5-methylpyrazine Properties

Names and Identifiers

• 2-Isopropyl-5-methylpyrazine
• 2-Methyl-5-(1-methylethyl)pyrazine
• 2-ETHYL-(5 OR 6)-METHYL PYRAZINE FEMA NO.3919
• 2-methyl-5-propan-2-ylpyrazine
• 2-Isopropyl-5-methylpyrazin
• 2-Methyl-5-isopropyl-pyrazin
• 2-Methyl-5-isopropylpyrazine
• 5-Isopropyl-2-methylpyrazine
• Pyrazine,2-isopropyl-5-methyl
• Pyrazine,2-methyl-5-(1-methylethyl)
• Femano.3919
• 2-methyl-5-propan-2-yl-pyrazine
• 2-METHYL-5-(1-METHYLETHYL)-PYRAZIN
• Pyrazine, 2-methyl-5-(1-methylethyl)-
• 5-isopropyl-2-methylpyrazine,2-methyl-5-(1-methylethyl)-pyrazine
• +Expand

• MDL： MFCD09835400
• InChIKey： PGTQKVQDZHXLOP-UHFFFAOYSA-N
• Inchi： 1S/C8H12N2/c1-6(2)8-5-9-7(3)4-10-8/h4-6H,1-3H3
• SMILES： CC1=CN=C(C(C)C)C=N1

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.1
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 1.90840
• PSA: 25.78000
• Refractive Index: 1.494
• Boiling Point: 187.9 °C at 760 mmHg
• Flash Point: 70.7 °C
• FEMA: 3919
• Color/Form: 无色至略 黄色液体带有一种 烤的, 咖啡色, 坚果的, 土质的气味
• Density: 0.957

2-Isopropyl-5-methylpyrazine Security Information

2-Isopropyl-5-methylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%